Cas no 2227762-16-3 (rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• CAS No: 2227762-16-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6183146
• PubChem ID: 165626643
• Update Time: 2025-06-14

rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• 2227762-16-3
• EN300-1783965
• rac-(1R,2R)-2-[2-(thiophen-3-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C9H13NS/c10-9-5-8(9)2-1-7-3-4-11-6-7/h3-4,6,8-9H,1-2,5,10H2/t8-,9-/m1/s1
• InChI Key： ZTPHRUSJFRHJHV-RKDXNWHRSA-N
• SMILES： S1C=CC(=C1)CC[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2227762-16-3)

The compound rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2227762-16-3) is a chiral amine derivative featuring a cyclopropane ring and a thiophene moiety. Its unique structural attributes make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the thiophene ring, a heterocyclic aromatic compound, enhances its potential for interactions with biological targets, while the cyclopropane scaffold contributes to its conformational rigidity. This combination of features positions the compound as a promising candidate for drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of chiral amines like rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine in addressing unmet medical needs. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the structural similarity to other bioactive molecules targeting neurotransmitter systems. The compound's stereochemistry plays a critical role in its pharmacological profile, with the (1R,2R) configuration often associated with enhanced selectivity and potency. This has led to increased demand for enantiomerically pure forms of such compounds in preclinical studies.

The synthesis of rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine typically involves multi-step organic transformations, including cyclopropanation reactions and subsequent functional group manipulations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. Analytical characterization of this compound relies heavily on techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural identity. These quality control measures are essential given the compound's potential use in biological assays and drug development pipelines.

From a drug discovery perspective, the thiophene-cyclopropane hybrid structure presents interesting possibilities for structure-activity relationship (SAR) studies. Medicinal chemists are exploring modifications to the ethyl linker and variations in amine substitution patterns to optimize pharmacokinetic properties. The compound's logP and polar surface area suggest favorable blood-brain barrier penetration characteristics, making it particularly relevant for neuropharmacology research. These physicochemical properties are frequently queried in scientific literature searches, reflecting the compound's growing importance in CNS drug development.

Safety and toxicology profiles of rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine are currently under investigation in various research institutions. Preliminary data suggest that proper handling procedures should be followed, consistent with standard laboratory practices for amine-containing compounds. The research community continues to evaluate its stability under various conditions, with particular attention to storage requirements and shelf life - common concerns raised in scientific forums and database searches related to specialty chemicals.

The commercial availability of rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine through specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Current pricing trends reflect the compound's niche application status, with costs varying based on purity levels and quantity. Researchers often search for bulk synthesis protocols and scalable production methods, indicating strong interest in advancing this chemical entity beyond the discovery phase. The compound's CAS registry number (2227762-16-3) serves as a crucial identifier for procurement and regulatory documentation purposes.

Looking forward, the scientific community anticipates expanded applications for rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine across multiple therapeutic areas. Its structural features align with current trends in fragment-based drug discovery and molecular hybridization strategies. Patent literature reveals growing intellectual property activity surrounding similar chemical scaffolds, suggesting potential commercial value. As research progresses, this compound may emerge as a key intermediate or pharmacophore in next-generation pharmaceutical agents, particularly in areas addressing neurological conditions and rare diseases.

For researchers working with rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine, proper analytical method development is essential. The compound's UV-Vis characteristics and chromatographic behavior are frequently discussed in technical forums, as these properties impact assay development and quality control procedures. Recent publications have described innovative detection techniques that enhance sensitivity for trace analysis, addressing common challenges in impurity profiling. These methodological advances contribute to the compound's growing utility in rigorous pharmaceutical research environments.

The environmental fate and biodegradation pathways of rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine represent another area of active investigation. Regulatory agencies and sustainability-focused researchers are increasingly examining the ecological impact of novel chemical entities, prompting studies on aquatic toxicity and microbial degradation. These considerations align with broader industry trends toward green chemistry and responsible innovation, topics that generate significant search volume in scientific databases and environmental health resources.

In conclusion, rac-(1R,2R)-2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2227762-16-3) exemplifies the intersection of structural innovation and therapeutic potential in modern medicinal chemistry. Its unique combination of cyclopropane geometry, thiophene aromaticity, and chiral amine functionality continues to inspire diverse research applications. As scientific understanding of this compound deepens, its role in addressing complex biological targets and unmet medical needs will likely expand, solidifying its position as a valuable tool in contemporary drug discovery efforts.